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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental setup and protocols
for measuring the neutron capture cross-section of Europium-153 (*>3Eu). This information is
crucial for researchers in nuclear physics, materials science, and radiopharmaceutical
development, where understanding neutron interactions with this isotope is essential.

Introduction

Europium-153 is a stable isotope of europium with a significant neutron capture cross-section,
making it relevant in various nuclear applications, including as a neutron absorber in nuclear
reactors.[1][2] Accurate measurement of its neutron capture cross-section across a range of
neutron energies is vital for reactor design, safety calculations, and the production of medical
radioisotopes. The primary experimental techniques employed for these measurements are the
time-of-flight (TOF) method and the activation method.[3][4][5][6][7]

Experimental Techniques
Two primary methods are utilized for measuring the neutron capture cross-section of 1>3Eu:
o Time-of-Flight (TOF) Method: This technique measures the neutron energy by determining

the time it takes for a neutron to travel a known distance.[8][9][10] A pulsed neutron source is
used, and the time difference between the neutron pulse generation and its detection after
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passing through the 1>3Eu sample allows for a precise determination of the neutron's energy.
This method is suitable for measuring the cross-section over a wide energy range.[8][9][10]

o Activation Method: In this method, a sample of 1>3Eu is irradiated with a known neutron flux.
[5][6][7] The neutron capture reaction produces the radioactive isotope >#Eu. By measuring
the activity of the produced *>#Eu, the neutron capture cross-section can be determined.[6][7]
This method is particularly effective for measurements at specific neutron energies, such as
thermal energies.[6]

Quantitative Data Summary

The following table summarizes experimentally determined values for the thermal neutron
capture cross-section and resonance integral of *>3Eu.

Measured Value Experimental

Parameter Reference
(barns) Method

Thermal Neutron

Capture Cross- i )
364 + 44 Time-of-Flight [8][9]

Section (oo) at 0.0253
eV

Thermal Neutron .
312.7 (Evaluated in
Capture Cross-

) JENDL-4.0 and JEFF- N/A [8]
Section (oo) at 0.0253
3.2)
eV
Resonance Integral ) )
1538 + 106 Time-of-Flight [9]

(lo)

Experimental Protocols
Time-of-Flight (TOF) Method Protocol

This protocol outlines the key steps for measuring the 133Eu neutron capture cross-section
using the TOF method.

4.1.1. Sample Preparation:
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» Obtain isotopically enriched Europium(lIl) oxide (*>3Eu20s3) powder. The isotopic composition
and chemical purity should be certified by the supplier.[8]

» Weigh the *>3Eu203 powder precisely. The uncertainty in weight should be minimized, for
instance, to +1 mg.[8]

» Encapsulate the powder in a thin, low-neutron-interaction material, such as aluminum foil or
an aluminum case.[1][8] The dimensions of the sample holder should be accurately
measured.

o Prepare a "blank” sample containing an empty identical sample holder to measure
background radiation.

e Prepare a reference sample with a well-known neutron capture cross-section, such as 1°B,
for neutron flux determination.[8]

4.1.2. Experimental Setup:

e Neutron Source: Utilize a pulsed neutron source, such as a linear accelerator (LINAC).[1][8]
[10] A common setup involves bombarding a heavy metal target (e.g., Tantalum) with
electrons to produce photoneutrons.[8]

o Neutron Moderator: Place a moderator, such as a water tank, around the neutron source to
slow down the fast neutrons to a wider energy range.[8]

o Flight Path: Establish a well-defined and evacuated flight path of a known length (e.g., 12-25
meters) for the neutrons to travel from the source to the sample.[1][8]

o Collimators and Shielding: Use collimators to create a narrow, well-defined neutron beam
and shielding (e.qg., lead bars) to reduce background gamma radiation from the neutron
source.[8]

o Sample Position: Place the encapsulated 1>3Eu sample at the end of the flight path,
perpendicular to the neutron beam.

o Detectors: Position prompt gamma-ray detectors, such as CeDs liquid scintillators or Bismuth
Germanate (BGO) scintillators, around the sample to detect the gamma rays emitted upon
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neutron capture.[8][9][10]

Neutron Flux Monitor: Place a neutron detector, such as a 3He or BFz counter, in the
beamline before the sample to monitor the neutron flux.[8]

4.1.3. Data Acquisition:

Irradiate the 153Eu sample, the blank sample, and the reference sample sequentially with the
pulsed neutron beam.

Record the time-of-flight for each detected event in the gamma-ray detectors relative to the
initial neutron pulse.

Record the pulse height of each detected gamma-ray event.

Monitor and record the neutron beam intensity throughout the experiment.

4.1.4. Data Analysis:

Subtract the background spectrum obtained with the blank sample from the >3Eu sample
spectrum.

Use the data from the reference sample (e.g., 1°B) to determine the energy-dependent
neutron flux.

Apply the pulse-height weighting technique to the measured gamma-ray spectra to obtain
the capture yield, which is proportional to the capture cross-section.[8][9]

Correct the data for various experimental effects, including:

o Neutron self-shielding and multiple scattering: These effects within the sample can alter
the measured capture rate. Corrections are typically made using Monte Carlo simulations
or analytical codes.[10]

o Isotopic impurities: The presence of *>1Eu, which has a very large thermal neutron capture
cross-section, must be corrected for.[8]

o Detector dead time and efficiency.
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» Calculate the absolute neutron capture cross-section of >3Eu as a function of neutron
energy.

Activation Method Protocol

This protocol details the steps for measuring the 1>3Eu neutron capture cross-section at a
specific neutron energy using the activation method.

4.2.1. Sample Preparation:
e Prepare a known mass of high-purity >3Euz0s.

o Encapsulate the sample in a suitable material that does not become significantly activated,
such as high-purity aluminum or quartz.

» Prepare flux monitor foils (e.g., gold or cobalt) to be irradiated alongside the *>3Eu sample to
accurately determine the neutron flux.[7]

4.2.2. Irradiation:

o Place the encapsulated >3Eu sample and the flux monitor foils in a well-characterized
neutron field, such as that from a nuclear research reactor.[6][7]

« Irradiate the samples for a predetermined time, sufficient to produce a measurable amount of
154Ey activity.

e Record the exact start and end times of the irradiation.
4.2.3. Gamma-Ray Spectroscopy:

 After a suitable cooling period to allow short-lived interfering radioisotopes to decay, measure
the gamma-ray spectrum of the activated >3Eu sample using a high-purity germanium
(HPGe) detector.

o Measure the gamma-ray spectrum of the activated flux monitor foils to determine the neutron
flux.
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« ldentify and quantify the characteristic gamma-ray peaks of 1>%Eu (e.g., at 123.1 keV, 723.3
keV, and 1274.5 keV).

4.2.4. Data Analysis:

» Calculate the activity of 1>**Eu from the measured gamma-ray peak intensities, correcting for
gamma-ray emission probabilities, detector efficiency, and decay during and after irradiation.

o Calculate the neutron flux from the activity of the flux monitor foils.

o Calculate the neutron capture cross-section of 1>3Eu using the activation formula, which
relates the produced activity to the neutron flux, the number of target nuclei, and the
irradiation time.

Correct for any interfering reactions and self-shielding effects.

Visualizations

The following diagrams illustrate the key experimental workflow and the underlying nuclear
reaction.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

/Irradiation (TOF Method)\

Ta Target

4 ] N\
Sample Preparation
153EU203 Powder Blank Sample Referer(]lcot-:é)Sample Moderator
\ Y
Encapsulation .

(Al Foil) Flight Path

- J

e

(Detection & Dpta Acquisition\

y-ray Detectors
(CsDs / BGO)

\

Data Acquisition System
(TOF & Pulse Height)

Ve

Data A‘?alysis

Background
Subtraction

\

Neutron Flux
Determination

\

Pulse-Height
Weighting

\

Corrections
(Self-Shielding, etc.)

Calculate o(n,y)

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Measuring the Neutron Capture Cross-Section of
Europium-153: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b178974#experimental-setup-for-
measuring-the-neutron-capture-cross-section-of-europium-153]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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